3-(2-Aminoethyl)-5-(2H-1,3-benzodioxol-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one hydrochloride

• IUPAC Name: (5Z)-3-(2-aminoethyl)-5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one;hydrochloride
• InChI: InChI=1S/C13H12N2O3S2.ClH/c14-3-4-15-12(16)11(20-13(15)19)6-8-1-2-9-10(5-8)18-7-17-9;/h1-2,5-6H,3-4,7,14H2;1H/b11-6-
• InChI Key: RTLLPHUMUWCGMR-AVHZNCSWSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=S)S3)CCN.Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)CCN.Cl
• Molecular Formula: C13H13ClN2O3S2
• Molecular Weight: 344.8 g/mol

Description

3-(2-Aminoethyl)-5-(2H-1,3-benzodioxol-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one hydrochloride is a useful research compound. Its molecular formula is C13H13ClN2O3S2 and its molecular weight is 344.83. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• The compound exhibits moderate antitumor activity against malignant tumor cells, including renal cancer cell lines (Horishny & Matiychuk, 2020).

Antimicrobial and Analgesic Activity

• Some derivatives have been characterized for antimicrobial and analgesic activities, suggesting potential as biological agents (Venkatesh et al., 2010).

Anticancer and Antioxidant Properties

• A study showed that thiazolidin-4-ones, a related compound class, possess anticancer and antioxidant properties in human breast cancer cells (Isloor et al., 2012).

Synthesis and Physicochemical Properties

• The synthesis process and physicochemical properties of similar compounds have been explored, which is crucial for understanding their potential applications (Horishny & Matiychuk, 2021).

Potential in Treating Neurological or Oncological Disorders

• Derivatives of 1,3-thiazolidin-4-one, a related compound, have shown promise in the treatment of neurological or oncological disorders, indicating potential applications for the compound (Bourahla et al., 2021).

Antimicrobial and Anti-inflammatory Activity

• Other derivatives have been designed, synthesized, and tested for antimicrobial and anti-inflammatory activities, suggesting a broad spectrum of biological applications (Uwabagira & Sarojini, 2019).